Cas no 456-14-4 (4-Fluorobenzamidine Hydrochloride)

• Product Name: 4-Fluorobenzamidine Hydrochloride
• CAS No: 456-14-4
• MF: C₇H₈ClFN₂
• MW: 174.603223800659
• MDL: MFCD04114421
• CID: 37526
• PubChem ID: 253661968
• Update Time: 2025-10-22

4-Fluorobenzamidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Fluorobenzimidamide hydrochloride
• 4-Fluorobenzamidine Hydrochloride Hydrate
• 4-FLUOROBENZAMIDINE HCL
• 4-Fluorobenzamidine hydrochloride
• 4-fluorobenzenecarboximidamide,hydrochloride
• Benzenecarboximidamide, 4-fluoro-, hydrochloride (1:1)
• 4-Fluor-benzamidin,Hydrochlorid
• 4-Fluorobenzamidine hydrochlorid
• 4-fluoro-benzamidine,hydrochloride
• 4-fluorobenzene-1-carboximidamide hydrochloride
• Benzamidine,p-fluoro-, hydrochloride (8CI)
• Benzenecarboximidamide, 4-fluoro-,monohydrochloride (9CI)
• p-Fluorobenzamidinemonohydrochloride
• 4-Fluoro-Benzamidine Hydrochloride
• 4-Fluorobenzenecarboximidamide hydrochloride
• Benzenecarboximidamide, 4-fluoro-, monohydrochloride
• 4-Fluorobenzamidine, HCl
• 4-fluorobenzimidamidehydrochloride
• JQDATBKJKUWNGA-UHFFFAOYSA-N
• 4-fluorobenzamidine hydrogen chloride
• SBB088979
• FC0689
• 4-Fluorobenzene-1-carboximidamide--hydrogen chloride (1/1)
• AM20060446
• AKOS015849050
• MFCD04114421
• AB18284
• CS-10317
• FT-0647422
• 4-Fluoro-Benzamidine Hcl H2O
• F0959
• CS-W017476
• 4-fluoro-benzamidine hydrochloride, AldrichCPR
• BL000527
• EN300-75699
• J-515395
• DTXSID10499002
• 4-fluorobenzenecarboximidamide;hydrochloride
• SY032215
• F8889-9262
• Z2289798423
• 456-14-4
• SCHEMBL1019443
• A826860
• DA-17029
• 4-Fluorobenzamidine Hydrochloride

• MDL： MFCD04114421
• Inchi： 1S/C7H7FN2.ClH/c8-6-3-1-5(2-4-6)7(9)10;/h1-4H,(H3,9,10);1H
• InChI Key： JQDATBKJKUWNGA-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(C(=N)N)=CC=1

Computed Properties

• Exact Mass: 174.03600
• Monoisotopic Mass: 174.036004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.9

Experimental Properties

• Melting Point: 209.0 to 213.0 deg-C
• Boiling Point: 243.6°C at 760 mmHg
• Flash Point: 101.1 °C
• PSA: 49.87000
• LogP: 2.71180

4-Fluorobenzamidine Hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P280,P305
  P351
  P338,P304
  P340,P405,P501a
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-Fluorobenzamidine Hydrochloride

4-Fluorobenzamidine Hydrochloride (CAS No. 456-14-4): A Comprehensive Overview

4-Fluorobenzamidine Hydrochloride, with the CAS registry number 456-14-4, is a compound of significant interest in various fields of chemistry and pharmacology. This compound, also known as N'-fluorobenzamidine hydrochloride, belongs to the class of amidine derivatives and has been extensively studied for its unique chemical properties and potential applications in drug discovery and material science.

The molecular structure of 4-Fluorobenzamidine Hydrochloride consists of a benzene ring substituted with a fluorine atom at the para position, which is further connected to an amidine group. The presence of the fluorine substituent introduces electron-withdrawing effects, significantly influencing the compound's reactivity and stability. This structural feature makes it a valuable precursor in organic synthesis, particularly in the construction of bioactive molecules.

Recent studies have highlighted the role of 4-Fluorobenzamidine Hydrochloride in medicinal chemistry. Researchers have explored its potential as a building block for designing inhibitors targeting various enzymes, such as kinases and proteases. The compound's ability to form stable hydrogen bonds and its compatibility with diverse functional groups make it an attractive candidate for drug design. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against a specific kinase involved in cancer progression.

In addition to its pharmacological applications, 4-Fluorobenzamidine Hydrochloride has found utility in materials science. Its amidine group can act as a coordinating unit, enabling the formation of metal-organic frameworks (MOFs) with high surface area and porosity. These MOFs have shown promise in gas storage and catalysis, offering innovative solutions for energy-related challenges.

The synthesis of 4-Fluorobenzamidine Hydrochloride typically involves nucleophilic substitution reactions or amidation processes. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and environmental impact. For example, the use of palladium-catalyzed coupling reactions has enabled the scalable synthesis of this compound with high purity.

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In conclusion, 4-Fluorobenzamidine Hydrochloride (CAS No. 456-14-4) stands out as a versatile compound with promising applications across multiple disciplines. Its unique chemical properties, combined with recent research advancements, position it as a key player in both academic and industrial settings. As ongoing studies continue to uncover new potentials, this compound is poised to make significant contributions to future innovations in chemistry and beyond.